Cas no 946295-50-7 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide
• CAS No: 946295-50-7
• MF: C₂₁H₁₉ClN₂O₄S₂
• MW: 462.969561815262
• CID: 5514065
• Update Time: 2025-06-18

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-chlorobenzenesulfonamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide

• Inchi： 1S/C21H19ClN2O4S2/c22-19-10-4-5-11-21(19)29(25,26)23-17-12-13-20-16(15-17)7-6-14-24(20)30(27,28)18-8-2-1-3-9-18/h1-5,8-13,15,23H,6-7,14H2
• InChI Key： CBGUFYDQHAMMAB-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide (CAS No. 946295-50-7): A Comprehensive Overview

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide (CAS No. 946295-50-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroquinoline core and a benzenesulfonyl group, making it a valuable candidate for various therapeutic applications.

The tetrahydroquinoline moiety is a well-known scaffold in medicinal chemistry due to its diverse biological activities. It has been extensively studied for its potential in treating neurological disorders, cancer, and inflammatory conditions. The presence of the benzenesulfonyl group further enhances the compound's stability and solubility, which are crucial factors in drug development.

Recent studies have highlighted the potential of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of protein kinases, which are key targets in cancer therapy. The researchers found that the compound exhibits selective inhibition of certain kinases without affecting other essential enzymes, thereby minimizing potential side effects.

In addition to its enzymatic inhibition properties, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide has shown promise in preclinical models of neurodegenerative diseases. A study conducted at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that the compound may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The 2-chlorobenzene substituent in the structure of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide plays a critical role in modulating its biological activity. Chlorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. This is particularly important for drugs that need to reach specific tissues or organs to exert their therapeutic effects.

From a synthetic chemistry perspective, the preparation of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the tetrahydroquinoline core through a multi-step process involving condensation reactions and reduction steps. The subsequent introduction of the benzenesulfonyl and 2-chlorobenzene groups requires careful selection of reagents and reaction conditions to ensure high yields and purity.

One of the key challenges in the synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide is maintaining the stereochemistry of the tetrahydroquinoline ring. This is crucial for achieving the desired biological activity and minimizing unwanted side effects. Recent advances in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity, which is essential for pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies have indicated that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects. Preclinical toxicology studies are currently underway to evaluate its safety profile in animal models.

The future prospects for N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases, including cancer and neurodegenerative disorders. If these trials yield positive results, this compound could become a valuable addition to the arsenal of therapeutic agents available to clinicians.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-chlorobenzene-1-sulfonamide (CAS No. 946295-50-7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development as a therapeutic agent. Continued research into its synthesis methods and biological properties will undoubtedly contribute to our understanding of this fascinating compound and its potential applications in medicine.